(2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate
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Description
The compound "(2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate" is a benzofuranone derivative characterized by:
- A 3-oxo-2,3-dihydro-1-benzofuran core (a fused benzene and furan ring system with a ketone group at position 3).
- A (Z)-configured 3-methylbenzylidene substituent at position 2, introducing a planar, conjugated double bond between the benzofuran core and a 3-methylphenyl group.
- A 4-methoxybenzenesulfonate ester at position 6, contributing sulfonic acid ester functionality with para-methoxy substitution.
Properties
Molecular Formula |
C23H18O6S |
|---|---|
Molecular Weight |
422.5 g/mol |
IUPAC Name |
[(2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate |
InChI |
InChI=1S/C23H18O6S/c1-15-4-3-5-16(12-15)13-22-23(24)20-11-8-18(14-21(20)28-22)29-30(25,26)19-9-6-17(27-2)7-10-19/h3-14H,1-2H3/b22-13- |
InChI Key |
XTNZCJUENVESKG-XKZIYDEJSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=CC(=CC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate typically involves multiple steps:
Formation of the Benzofuran Core: The benzofuran core can be synthesized through cyclization reactions involving ortho-hydroxyaryl ketones and suitable electrophiles.
Introduction of the Benzylidene Group: The benzylidene group is introduced via a condensation reaction between the benzofuran derivative and 3-methylbenzaldehyde under basic conditions.
Sulfonation: The final step involves the sulfonation of the benzofuran derivative with 4-methoxybenzenesulfonyl chloride in the presence of a base such as pyridine.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This might include the use of continuous flow reactors and advanced purification techniques such as chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the benzylidene group, leading to the formation of benzofuran derivatives with different oxidation states.
Reduction: Reduction reactions can target the carbonyl group in the benzofuran core, converting it to a hydroxyl group.
Substitution: The methoxybenzenesulfonate moiety can participate in nucleophilic substitution reactions, where the methoxy group is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions.
Major Products
Oxidation: Products include benzofuran derivatives with carboxyl or hydroxyl groups.
Reduction: The major product is the corresponding alcohol.
Substitution: Products vary depending on the nucleophile used but generally include substituted benzofuran derivatives.
Scientific Research Applications
Chemistry
Catalysis: The compound can serve as a ligand in metal-catalyzed reactions.
Organic Synthesis: It can be used as an intermediate in the synthesis of more complex molecules.
Biology and Medicine
Biological Probes: Used in studies to understand biological pathways and mechanisms.
Industry
Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific properties.
Mechanism of Action
The mechanism by which (2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate exerts its effects depends on its application. In medicinal chemistry, it may interact with enzymes or receptors, modulating their activity. The benzofuran core can engage in π-π interactions, while the sulfonate group can form hydrogen bonds, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a broader class of benzofuranone derivatives with benzylidene and sulfonate/carboxylate substituents. Key structural analogs, their substituent patterns, and properties are summarized below:
Table 1: Structural and Physicochemical Comparison
Key Structural Differences and Implications
a. Benzylidene Substituent Variations
- Dimethoxy Analogs (–11): Methoxy groups at 2,4-, 2,5-, or 3,4-positions increase polarity and π-π stacking capability. For example: 2,4-Dimethoxy substitution () enhances electronic conjugation, which may improve UV absorption properties .
b. Ester Group Variations
- Sulfonate Esters (Target, ): Sulfonate groups (e.g., methanesulfonate, benzenesulfonate) increase water solubility and stability compared to carboxylates. The 4-methoxybenzenesulfonate in the target compound may offer enhanced steric hindrance and reduced hydrolysis compared to smaller methanesulfonate groups .
c. Stereoelectronic Effects
- The Z-configuration of the benzylidene double bond enforces planarity, optimizing conjugation between the benzofuran core and substituents. This configuration is critical for maintaining electronic properties (e.g., fluorescence) or biological activity .
Quantitative Structural Similarity Analysis
Using chemoinformatics approaches (e.g., Tanimoto similarity coefficients), these compounds exhibit high similarity (>80%) due to shared benzofuranone and benzylidene frameworks. Differences arise primarily from ester groups and methoxy/methyl substitutions, which reduce similarity scores by 10–20% . Graph-based comparisons () further highlight conserved subgraphs (e.g., benzofuran core) and variable regions (e.g., ester side chains) .
Biological Activity
(2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate, commonly referred to as TAM16, is a synthetic organic compound with notable biological activity. Its unique structure, which includes a benzofuran core and a sulfonate group, positions it as a candidate for various therapeutic applications, particularly in antimicrobial and anti-inflammatory domains.
- Molecular Formula : C23H18O6S
- Molecular Weight : 422.45 g/mol
- CAS Number : 929373-08-0
TAM16 has been identified as an inhibitor of the Mycobacterium tuberculosis enzyme Pks13, which is crucial for the synthesis of mycolic acids in the bacterial cell wall. This inhibition leads to bactericidal effects against both drug-susceptible and drug-resistant strains of M. tuberculosis, making it a promising candidate for tuberculosis treatment. In preclinical studies, TAM16 demonstrated efficacy comparable to the first-line TB drug isoniazid in various mouse infection models .
Biological Activity
The compound exhibits several biological activities that are of interest:
Antimicrobial Activity
TAM16 has shown potent in vitro bactericidal activity against M. tuberculosis. The compound's effectiveness was assessed through:
- Minimum Inhibitory Concentration (MIC) : Studies reported MIC values indicating significant inhibition of bacterial growth at low concentrations.
- In Vivo Efficacy : In mouse models, TAM16 effectively reduced bacterial loads in infected tissues, supporting its potential as an anti-tuberculosis agent .
Anti-inflammatory Properties
Research indicates that TAM16 may also possess anti-inflammatory effects. This is particularly relevant in conditions where inflammation exacerbates disease progression. The compound's ability to modulate inflammatory pathways makes it a candidate for further investigation in inflammatory diseases.
Case Studies
-
Study on Tuberculosis :
- Objective : To evaluate the efficacy of TAM16 against M. tuberculosis.
- Methodology : In vitro assays followed by in vivo testing in murine models.
- Findings : TAM16 exhibited bactericidal activity comparable to established TB treatments, with a favorable safety profile.
-
Study on Inflammation :
- Objective : To assess the anti-inflammatory effects of TAM16.
- Methodology : In vitro assays measuring cytokine production in macrophages.
- Findings : The compound significantly reduced levels of pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory disorders.
Data Summary Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
